Cas no 20958-21-8 (1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione)

• Product Name: 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione
• CAS No: 20958-21-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 2841001
• PubChem ID: 15637138
• Update Time: 2025-10-29

1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione
• 20958-21-8
• EN300-74774
• AKOS000143662
• DTXSID90576103
• Z271128080
• 2,5-Pyrrolidinedione, 1-(2-oxiranylmethyl)-
• CS-0260268
• G20942
• 1-[(Oxiran-2-yl)methyl]pyrrolidine-2,5-dione
• SCHEMBL964091

• Inchi： 1S/C7H9NO3/c9-6-1-2-7(10)8(6)3-5-4-11-5/h5H,1-4H2
• InChI Key： QVNQWADZKGITKV-UHFFFAOYSA-N
• SMILES： O1CC1CN1C(CCC1=O)=O

Computed Properties

• Exact Mass: 155.058243149Da
• Monoisotopic Mass: 155.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione

Comprehensive Guide to 1-(Oxiran-2-ylmethyl)pyrrolidine-2,5-dione (CAS No. 20958-21-8): Properties, Applications, and Market Insights

1-(Oxiran-2-ylmethyl)pyrrolidine-2,5-dione (CAS No. 20958-21-8) is a specialized heterocyclic compound with a unique molecular structure combining an epoxide (oxirane) group and a pyrrolidine-2,5-dione moiety. This chemical entity has gained significant attention in pharmaceutical research and specialty chemical applications due to its versatile reactivity profile. The compound's molecular formula C7H9NO3 and molecular weight 155.15 g/mol make it an interesting building block for various synthetic pathways.

Recent trends in green chemistry and sustainable synthesis have increased interest in epoxide-containing compounds like 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione. Researchers are particularly focused on its potential as a bioactive intermediate in drug discovery, especially for neurological and anti-inflammatory applications. The compound's dual functional groups allow for selective modifications, making it valuable for creating structure-activity relationship libraries in medicinal chemistry programs.

The physicochemical properties of 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione contribute to its diverse applications. Its epoxide ring provides sites for nucleophilic attack, while the pyrrolidinedione moiety offers hydrogen bonding capabilities. These characteristics make it useful in developing polymer cross-linking agents, pharmaceutical intermediates, and specialty coatings. Current market analysis shows growing demand for such multifunctional building blocks in the fine chemicals sector.

In pharmaceutical applications, 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione serves as a precursor for various neurologically active compounds. Its structural similarity to known GABA analogs has sparked interest in potential central nervous system applications. The compound's reactivity profile allows for efficient conversion to various derivatives, making it valuable for combinatorial chemistry approaches in drug discovery.

The synthesis of 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione typically involves epoxidation reactions of appropriate precursors. Modern synthetic approaches emphasize atom economy and catalytic processes to improve yield and reduce waste. Recent patents highlight innovative methods for producing this compound with higher purity and better stereoselectivity, addressing the needs of chiral synthesis applications.

Quality control for 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione requires advanced analytical techniques. HPLC methods with UV detection are commonly employed to ensure purity, while NMR spectroscopy confirms structural integrity. The compound's stability under various storage conditions is an important consideration for industrial applications, with recommended storage in cool, dry environments to maintain quality.

Market projections for 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione indicate steady growth, particularly in the Asia-Pacific region where pharmaceutical innovation is expanding rapidly. The compound's versatility as a chemical intermediate supports its adoption across multiple industries. Current research publications suggest emerging applications in material science, particularly for developing smart polymers with responsive properties.

Environmental and safety considerations for 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione follow standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended when working with this compound. Its biodegradation profile and ecotoxicity data are subjects of ongoing research to ensure compliance with evolving green chemistry principles.

Future developments for 1-(oxiran-2-ylmethyl)pyrrolidine-2,5-dione may focus on continuous flow chemistry production methods and enzymatic synthesis approaches. The compound's potential in targeted drug delivery systems and bioconjugation chemistry represents promising research directions. As synthetic methodologies advance, we anticipate broader adoption of this versatile building block in both academic and industrial settings.